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Introduction

Simazine (2-chloro-4,6-bis(ethylamino)-1,3,5-triazine) is a widely utilized herbicide for
controlling broadleaf and grassy weeds in various agricultural crops.[1][2] Due to its
persistence in the environment and potential for translocation into plant tissues, robust and
sensitive analytical methods are crucial for monitoring its residues in crops to ensure food
safety and environmental quality.[2][3][4] Simazine functions as a selective systemic herbicide,
primarily absorbed through the roots and transported upwards within the plant's xylem, leading
to accumulation in apical meristems and leaves.[1] This document provides detailed protocols
for the quantitative analysis of simazine in plant tissues, covering sample preparation,
extraction, cleanup, and instrumental analysis.

Experimental Workflow

The general workflow for the quantitative analysis of simazine in plant tissues involves several
key steps, from sample collection to final data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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